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Compound of Interest

Compound Name: Diethyl fluoromalonate

Cat. No.: B1293803 Get Quote

Diethyl Fluoromalonate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl fluoromalonate is a fluorinated organic compound with significant applications in

synthetic organic chemistry. Its unique chemical properties, stemming from the presence of a

fluorine atom on the alpha-carbon to two ester groups, make it a valuable building block for the

synthesis of various pharmaceuticals and other complex molecules. This technical guide

provides an in-depth overview of the physical and chemical properties of diethyl
fluoromalonate, detailed experimental protocols for its synthesis and analysis, and a summary

of its key reactive characteristics.

Physical and Chemical Properties
Diethyl fluoromalonate is a colorless to pale yellow liquid at room temperature.[1][2] It is

soluble in many common organic solvents but has limited solubility in water.[2][3]

Table 1: Physical Properties of Diethyl Fluoromalonate
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Property Value Reference

Molecular Formula C₇H₁₁FO₄ [4][5]

Molecular Weight 178.16 g/mol [4]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 121-122 °C at 30 mmHg [4][5]

102-103 °C at 13.5 mmHg [1]

110-111 °C at 20 mmHg [1]

Density 1.129 g/mL at 25 °C [4][5]

Refractive Index (n²⁰/D) 1.407 [4][5]

Flash Point 62 °C (143.6 °F) - closed cup [4]

Solubility Insoluble in water [3]

Table 2: Spectroscopic Data of Diethyl Fluoromalonate
Spectroscopy Data Reference

¹H NMR (400 MHz, CDCl₃)

δ 1.34 (t, J = 7.1 Hz, 6H), 4.33

(q, J = 7.1 Hz, 4H), 5.28 (d, J =

48.5 Hz, 1H)

[1]

¹³C NMR (101 MHz, CDCl₃)
δ 13.9, 62.6, 85.2 (d, J = 195

Hz), 163.9 (d, J = 24 Hz)
[1]

¹⁹F NMR (376 MHz, CDCl₃) δ -195.17 (d, J = 48.5 Hz) [1]

Infrared (IR)
Bands at 2985, 1770-1745,

1032 cm⁻¹
[1]

Experimental Protocols
The following sections detail common experimental procedures for the synthesis, purification,

and analysis of diethyl fluoromalonate.
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Synthesis of Diethyl Fluoromalonate via Electrophilic
Fluorination
A prevalent method for the synthesis of diethyl fluoromalonate is the electrophilic fluorination

of diethyl malonate.

Experimental Protocol:

Reaction Setup: In a Teflon test tube equipped with a magnetic stir bar, combine

iodosylbenzene (PhIO, 550 mg, 2.5 mmol) and triethylamine pentahydrogen fluoride

(Et₃N·5HF, 800 mg, 4.0 mmol).[4][5]

Add 1,2-dichloroethane (DCE, 1 mL) to the mixture and stir at room temperature for 15

minutes.[4][5]

To this stirring mixture, add a solution of diethyl malonate (1 mmol) in DCE (1 mL).[4][5]

Seal the test tube with a septum and heat the reaction mixture at 70 °C for 24 hours with

continuous stirring.[4][5]

Work-up: After cooling to room temperature, carefully neutralize the reaction mixture with a

saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4][5]

Extract the product with dichloromethane (CH₂Cl₂, 3 x 10 mL).[4][5]

Combine the organic layers and wash with brine (20 mL).[4][5]

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure to obtain the crude product.[4][5]

Purification: Purify the crude product by column chromatography on silica gel using a mixture

of hexane and dichloromethane as the eluent to yield pure diethyl fluoromalonate.[5]
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Reactants

Reaction Work-up Purification

Diethyl Malonate

Combine PhIO, Et3N·5HF, and DCE.
Stir for 15 min at RT.

Iodosylbenzene (PhIO)

Et3N·5HF

1,2-Dichloroethane (DCE)

Add Diethyl Malonate in DCE Heat at 70°C for 24h Neutralize with NaHCO3 (aq) Extract with CH2Cl2 Wash with Brine Dry with Na2SO4 and Concentrate Column Chromatography
(Silica Gel, Hexane/CH2Cl2) Pure Diethyl Fluoromalonate

Click to download full resolution via product page

Caption: Synthesis workflow for diethyl fluoromalonate.

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H, ¹³C, and ¹⁹F NMR spectra are typically recorded on a 400 MHz or higher field

spectrometer.[1]

The sample is dissolved in deuterated chloroform (CDCl₃).[1]

Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS)

for ¹H and ¹³C NMR, and an appropriate standard for ¹⁹F NMR.

Infrared (IR) Spectroscopy:

IR spectra can be obtained using a Fourier-transform infrared (FTIR) spectrometer.
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The sample can be analyzed as a neat liquid between salt plates (e.g., NaCl or KBr) or as a

solution in a suitable solvent like carbon tetrachloride (CCl₄).[1]

Chemical Reactivity and Applications
The presence of the electron-withdrawing fluorine atom and two ester groups significantly

influences the reactivity of the alpha-carbon. This makes diethyl fluoromalonate a versatile

intermediate in organic synthesis.

Nucleophilic Substitution: The fluorine atom can be displaced by various nucleophiles,

although this is less common than reactions at the acidic alpha-proton.

Enolate Formation and Alkylation: The proton on the alpha-carbon is acidic and can be

removed by a base to form an enolate. This enolate can then react with various

electrophiles, such as alkyl halides, in alkylation reactions.

Decarboxylation: Similar to other malonic esters, derivatives of diethyl fluoromalonate can

undergo hydrolysis and subsequent decarboxylation to produce α-fluoro carboxylic acids.

Heterocycle Synthesis: Diethyl fluoromalonate is a key precursor in the synthesis of

various fluorinated heterocyclic compounds, which are important scaffolds in medicinal

chemistry.[2]

Safety and Handling
Diethyl fluoromalonate is classified as a corrosive substance that can cause severe skin

burns and eye damage.[4][6] It is also combustible.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat when handling this compound.[4][7]

Handling: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of

vapors.[7] Keep away from heat, sparks, and open flames.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Conclusion
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Diethyl fluoromalonate is a valuable and versatile reagent in modern organic synthesis,

particularly for the introduction of fluorine into organic molecules. Its well-defined physical and

chemical properties, coupled with established synthetic protocols, make it an accessible

building block for researchers in academia and industry. Proper handling and adherence to

safety precautions are essential when working with this compound. This guide provides a solid

foundation for the safe and effective use of diethyl fluoromalonate in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1293803?utm_src=pdf-body
https://www.benchchem.com/product/b1293803?utm_src=pdf-body
https://www.benchchem.com/product/b1293803?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN102557937A/en
https://patents.google.com/patent/CN102557937A/en
https://pubs.acs.org/doi/10.1021/op500141c
https://pubs.rsc.org/en/content/articlehtml/2017/ra/c7ra09727a
https://pubs.rsc.org/en/content/articlehtml/2017/ra/c7ra09727a
https://www.chemwhat.com/diethyl-fluoromalonate-cas-685-88-1/
https://www.chemicalbook.com/synthesis/diethyl-fluoromalonate.htm
https://www.researchgate.net/figure/a-Molecular-structure-of-13-C-labeled-diethyl-fluoromalonate-and-NMR-parameters-NMR_fig2_327700882
https://wap.guidechem.com/question/how-to-prepare-diethyl-malonat-id142767.html
https://www.benchchem.com/product/b1293803#physical-and-chemical-properties-of-diethyl-fluoromalonate
https://www.benchchem.com/product/b1293803#physical-and-chemical-properties-of-diethyl-fluoromalonate
https://www.benchchem.com/product/b1293803#physical-and-chemical-properties-of-diethyl-fluoromalonate
https://www.benchchem.com/product/b1293803#physical-and-chemical-properties-of-diethyl-fluoromalonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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